Cas no 87138-51-0 (5-amino-1-(2-aminophenyl)-1H-pyrazole-4-carbonitrile)

• Product Name: 5-amino-1-(2-aminophenyl)-1H-pyrazole-4-carbonitrile
• CAS No: 87138-51-0
• MF: C₁₀H₉N₅
• MW: 199.211960554123
• CID: 4663347
• Update Time: 2025-05-20

5-amino-1-(2-aminophenyl)-1H-pyrazole-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-carbonitrile, 5-amino-1-(2-aminophenyl)-
• 5-amino-1-(2-aminophenyl)-1H-pyrazole-4-carbonitrile

• Inchi： 1S/C10H9N5/c11-5-7-6-14-15(10(7)13)9-4-2-1-3-8(9)12/h1-4,6H,12-13H2
• InChI Key： MEIWOGPEWDAUKA-UHFFFAOYSA-N
• SMILES： N1(C2=CC=CC=C2N)C(N)=C(C#N)C=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 5-amino-1-(2-aminophenyl)-1H-pyrazole-4-carbonitrile

5-Amino-1-(2-Aminophenyl)-1H-Pyrazole-4-Carbonitrile: A Comprehensive Overview

The compound with CAS No. 87138-51-0, commonly referred to as 5-amino-1-(2-aminophenyl)-1H-pyrazole-4-carbonitrile, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential uses in drug development, agrochemicals, and advanced materials. In this article, we delve into the chemical structure, synthesis methods, biological activities, and latest research findings surrounding this compound.

The chemical structure of 5-amino-1-(2-aminophenyl)-1H-pyrazole-4-carbonitrile is characterized by a pyrazole ring system, which is a five-membered heterocycle containing two nitrogen atoms. The presence of amino groups (-NH2) at specific positions on the ring contributes to its reactivity and functional versatility. The carbonitrile group (-CN) at position 4 further enhances the compound's electronic properties, making it a valuable building block in organic synthesis.

Recent studies have explored the synthesis methods for this compound, focusing on optimizing reaction conditions to achieve higher yields and purities. Researchers have employed various strategies, including condensation reactions and catalytic processes, to synthesize 5-amino-1-(2-aminophenyl)-1H-pyrazole-4-carbonitrile. These methods not only improve the efficiency of production but also pave the way for large-scale manufacturing in industries such as pharmaceuticals and agrochemicals.

The biological activities of this compound have been extensively studied, revealing its potential as a lead molecule in drug discovery. Experimental data indicate that 5-amino-1-(2-aminophenyl)-1H-pyrazole-4-carbonitrile exhibits significant anti-inflammatory and antioxidant properties. These findings suggest its application in developing therapeutic agents for conditions such as neurodegenerative diseases and cardiovascular disorders.

In addition to its biological applications, this compound has shown promise in the field of materials science. Its unique electronic properties make it a candidate for use in organic electronics, particularly in the development of semiconducting materials for flexible electronics and optoelectronic devices. Recent research has highlighted its potential as a component in organic field-effect transistors (OFETs), where it demonstrates excellent charge transport characteristics.

The latest research findings on 5-amino-1-(2-aminophenyl)-1H-pyrazole-4-carbonitrile emphasize its role in green chemistry and sustainable practices. Scientists are exploring its use as a catalyst in environmentally friendly chemical transformations, reducing the reliance on hazardous reagents. This aligns with global efforts to promote eco-friendly alternatives in industrial processes.

In conclusion, 5-amino-1-(2-aminophenyl)-1H-pyrazole-4-carbonitrile (CAS No. 87138-51-0) is a multifaceted compound with vast potential across diverse scientific domains. Its unique chemical structure, versatile synthesis methods, promising biological activities, and innovative applications in materials science underscore its importance in contemporary research. As ongoing studies continue to uncover new insights into its properties and uses, this compound is poised to play a pivotal role in advancing technological and medical frontiers.